Cas no 100248-86-0 (Urea,N-(2-chloroethyl)-N'-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Urea,N-(2-chloroethyl)-N'-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 100248-86-0
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 190694
• PubChem ID: 294136
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[(3,4-dimethoxyphenyl)methyl]-
• 1-(2-chloroethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea
• 1-(2-Chloroethyl)-(3,4-dimethoxybenzyl)urea
• 1-(2-chloroethyl)-3-(3,4-dimethoxybenzyl)urea
• 1-(2-Chloroethyl)-3-veratrylurea
• AC1L6LAV
• ACMC-20cw11
• BRN 2751022
• N-(2-Chlor-aethyl)-N'-(3.4-dimethoxy-benzyl)-harnstoff
• N-< 2-Chlor-aethyl> -N'-< 3.4-dimethoxy-benzyl> -harnstoff
• NSC162108
• Urea, 1-(2-chloroethyl)-3-veratryl-
• FPSMXWTXEIFDCI-UHFFFAOYSA-N
• SCHEMBL2189554
• NSC-162108
• 100248-86-0
• N-{[3,4-Bis(methyloxy)phenyl]methyl}-N'-(2-chloroethyl)urea
• DTXSID20143064

• Inchi： 1S/C12H17ClN2O3/c1-17-10-4-3-9(7-11(10)18-2)8-15-12(16)14-6-5-13/h3-4,7H,5-6,8H2,1-2H3,(H2,14,15,16)
• InChI Key： FPSMXWTXEIFDCI-UHFFFAOYSA-N
• SMILES： ClCCNC(NCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 272.09291
• Monoisotopic Mass: 272.09277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6

Experimental Properties

• Density: 1.188
• Boiling Point: 473.7°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.526
• PSA: 59.59
• LogP: 2.33710